Magnesium sulfate-anhydrous
Magnesium sulfate-anhydrous
Magnesium sulfate is a magnesium salt having sulfate as the counterion. It has a role as an anticonvulsant, a cardiovascular drug, a calcium channel blocker, an anaesthetic, a tocolytic agent, an anti-arrhythmia drug, an analgesic and a fertilizer. It is a magnesium salt and a metal sulfate.
A small colorless crystal used as an anticonvulsant, a cathartic, and an electrolyte replenisher in the treatment of pre-eclampsia and eclampsia. It causes direct inhibition of action potentials in myometrial muscle cells. Excitation and contraction are uncoupled, which decreases the frequency and force of contractions. (From AMA Drug Evaluations Annual, 1992, p1083)
A small colorless crystal used as an anticonvulsant, a cathartic, and an electrolyte replenisher in the treatment of pre-eclampsia and eclampsia. It causes direct inhibition of action potentials in myometrial muscle cells. Excitation and contraction are uncoupled, which decreases the frequency and force of contractions. (From AMA Drug Evaluations Annual, 1992, p1083)
Brand Name:
Vulcanchem
CAS No.:
7487-88-9
VCID:
VC0147977
InChI:
InChI=1S/Mg.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;
SMILES:
OS(=O)(=O)O.[Mg+2]
Molecular Formula:
MgSO4
MgO4S
MgO4S
Molecular Weight:
122.39 g/mol
Magnesium sulfate-anhydrous
CAS No.: 7487-88-9
Reference Standards
VCID: VC0147977
Molecular Formula: MgSO4
MgO4S
Molecular Weight: 122.39 g/mol
| CAS No. | 7487-88-9 |
|---|---|
| Product Name | Magnesium sulfate-anhydrous |
| Molecular Formula | MgSO4 MgO4S |
| Molecular Weight | 122.39 g/mol |
| IUPAC Name | magnesium;sulfuric acid |
| Standard InChI | InChI=1S/Mg.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2; |
| Standard InChIKey | CSNNHWWHGAXBCP-UHFFFAOYSA-L |
| SMILES | OS(=O)(=O)O.[Mg+2] |
| Canonical SMILES | [O-]S(=O)(=O)[O-].[Mg+2] |
| Colorform | Colorless crystalline solid Orthorhombic crystals Opaque powde |
| Density | 2.66 g/cu cm 2.66 g/cm³ |
| Melting Point | 1124 °C (decomposition) Decomposes @ 1124 °C |
| Physical Description | DryPowder; DryPowder, Liquid; DryPowder, PelletsLargeCrystals; GasVapor; Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid HYGROSCOPIC ODOURLESS WHITE CRYSTALS OR POWDER. |
| Description | Magnesium sulfate is a magnesium salt having sulfate as the counterion. It has a role as an anticonvulsant, a cardiovascular drug, a calcium channel blocker, an anaesthetic, a tocolytic agent, an anti-arrhythmia drug, an analgesic and a fertilizer. It is a magnesium salt and a metal sulfate. A small colorless crystal used as an anticonvulsant, a cathartic, and an electrolyte replenisher in the treatment of pre-eclampsia and eclampsia. It causes direct inhibition of action potentials in myometrial muscle cells. Excitation and contraction are uncoupled, which decreases the frequency and force of contractions. (From AMA Drug Evaluations Annual, 1992, p1083) |
| Related CAS | 10034-99-8 (heptahydrate) |
| Shelf Life | FOLLOWING DATE OF MFR, MGSO4 INJECTIONS HAVE EXPIRATION DATE OF 18 MO TO 5 YR, DEPENDING ON MFR & PACKAGING /HEPTAHYDRATE/ ON EXPOSURE TO DRY AIR AT ORDINARY TEMP IT LOSES ABOUT 1 H2O; AT 70-80 °C LOSES ABOUT 4H2O; AT 100 °C LOSES 5H2O; AT 120 °C LOSES 6 H2O, RAPIDLY REABSORBING WATER WHEN EXPOSED TO MOIST AIR; LOSES THE LAST MOL OF WATER AT ABOUT 250 °C /HEPTAHYDRATE/ |
| Solubility | 710 mg/mL In ether, 1.16 g/100 ml at 18 °C; insoluble in acetone; soluble in alcohol and glycerin Soluble in glycerol In water, 360 g/l @ 20 °C Solubility in water, 20 g/100 ml at 0 °C, 73.8 g/100 ml at 100 °C. Solubility in water, g/100ml at 20 °C: 30 (good) |
| Synonyms | Heptahydrate Magnesium Sulfate Magnesium Sulfate Magnesium Sulfate, Heptahydrate Sulfate, Magnesium |
| PubChem Compound | 21868754 |
| Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume